molecular formula C25H23N3O3 B6170359 methyl 3-(benzylamino)-2-[(1E)-2-(4-methoxyphenyl)ethenyl]imidazo[1,2-a]pyridine-7-carboxylate CAS No. 1311992-18-3

methyl 3-(benzylamino)-2-[(1E)-2-(4-methoxyphenyl)ethenyl]imidazo[1,2-a]pyridine-7-carboxylate

Cat. No. B6170359
CAS RN: 1311992-18-3
M. Wt: 413.5
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 3-(benzylamino)-2-[(1E)-2-(4-methoxyphenyl)ethenyl]imidazo[1,2-a]pyridine-7-carboxylate is a useful research compound. Its molecular formula is C25H23N3O3 and its molecular weight is 413.5. The purity is usually 95.
BenchChem offers high-quality methyl 3-(benzylamino)-2-[(1E)-2-(4-methoxyphenyl)ethenyl]imidazo[1,2-a]pyridine-7-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 3-(benzylamino)-2-[(1E)-2-(4-methoxyphenyl)ethenyl]imidazo[1,2-a]pyridine-7-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'methyl 3-(benzylamino)-2-[(1E)-2-(4-methoxyphenyl)ethenyl]imidazo[1,2-a]pyridine-7-carboxylate' involves the synthesis of the imidazo[1,2-a]pyridine ring system followed by the addition of the benzylamino and methoxyphenyl groups. The final step involves the esterification of the carboxylic acid group with methanol to form the methyl ester.", "Starting Materials": [ "2-aminopyridine", "4-methoxybenzaldehyde", "ethyl acetoacetate", "benzylamine", "methyl iodide", "sodium hydride", "triethylamine", "dimethylformamide", "acetic acid", "methanol" ], "Reaction": [ "Step 1: Synthesis of the imidazo[1,2-a]pyridine ring system", "a. React 2-aminopyridine with ethyl acetoacetate in the presence of sodium hydride and acetic acid to form the intermediate 2-(1-oxoethyl)imidazo[1,2-a]pyridine.", "b. React the intermediate with methyl iodide in the presence of triethylamine to form the intermediate methyl 2-(1-oxoethyl)imidazo[1,2-a]pyridine-7-carboxylate.", "c. Hydrolyze the ester group of the intermediate with sodium hydroxide to form the intermediate 2-(1-oxoethyl)imidazo[1,2-a]pyridine-7-carboxylic acid.", "Step 2: Addition of the benzylamino group", "a. React the intermediate 2-(1-oxoethyl)imidazo[1,2-a]pyridine-7-carboxylic acid with benzylamine in the presence of dimethylformamide to form the intermediate methyl 3-(benzylamino)-2-imidazo[1,2-a]pyridine-7-carboxylate.", "b. Hydrolyze the ester group of the intermediate with sodium hydroxide to form the intermediate 3-(benzylamino)-2-imidazo[1,2-a]pyridine-7-carboxylic acid.", "Step 3: Addition of the methoxyphenyl group", "a. React the intermediate 3-(benzylamino)-2-imidazo[1,2-a]pyridine-7-carboxylic acid with 4-methoxybenzaldehyde in the presence of acetic acid to form the final compound methyl 3-(benzylamino)-2-[(1E)-2-(4-methoxyphenyl)ethenyl]imidazo[1,2-a]pyridine-7-carboxylate.", "Step 4: Esterification of the carboxylic acid group", "a. React the final compound with methanol in the presence of sulfuric acid to form the methyl ester of the final compound." ] }

CAS RN

1311992-18-3

Product Name

methyl 3-(benzylamino)-2-[(1E)-2-(4-methoxyphenyl)ethenyl]imidazo[1,2-a]pyridine-7-carboxylate

Molecular Formula

C25H23N3O3

Molecular Weight

413.5

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.